Cas no 1248980-89-3 (N-(4-bromo-3-fluorophenyl)methylcyclopropanamine)

• Product Name: N-(4-bromo-3-fluorophenyl)methylcyclopropanamine
• CAS No: 1248980-89-3
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5140593
• PubChem ID: 61703565
• Update Time: 2025-05-23

N-(4-bromo-3-fluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(4-Bromo-3-fluorophenyl)methyl]cyclopropanamine
• n-(4-Bromo-3-fluorobenzyl)cyclopropanamine
• N-(4-bromo-3-fluorophenyl)methylcyclopropanamine
• AKOS010971660
• A1-12793
• DB-380847
• 1248980-89-3
• CS-0304498
• SCHEMBL23124848
• F73878
• 4-Bromo-N-cyclopropyl-3-fluorobenzenemethanamine
• EN300-168229

• Inchi： 1S/C10H11BrFN/c11-9-4-1-7(5-10(9)12)6-13-8-2-3-8/h1,4-5,8,13H,2-3,6H2
• InChI Key： SKSSPPSSUUKHQI-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=C(Br)C(F)=C1

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on N-(4-bromo-3-fluorophenyl)methylcyclopropanamine

N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine: A Comprehensive Overview

N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine, identified by the CAS number 1248980-89-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclopropane ring and a substituted phenyl group, has garnered attention due to its potential applications in drug design and material science.

The molecular structure of N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine consists of a cyclopropane ring attached to an amino group, which is further connected to a 4-bromo-3-fluorophenyl moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as an intermediate in the construction of complex heterocyclic frameworks, leveraging its reactivity under specific reaction conditions. For instance, recent advancements in transition metal-catalyzed cross-coupling reactions have demonstrated the utility of N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine in forming biaryl structures with high precision and efficiency.

In terms of pharmacological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases. Its ability to modulate key biological pathways, such as those involved in inflammation and cellular signaling, has been extensively investigated. A study published in 2023 revealed that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes, suggesting its potential as a therapeutic agent for conditions like arthritis and cardiovascular diseases.

Beyond its pharmacological applications, N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine has also found utility in materials science. Its rigid cyclopropane structure contributes to the development of advanced polymers with enhanced mechanical properties. Recent research has focused on incorporating this compound into polymeric materials used in high-performance applications, such as aerospace and electronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates possessing the desired functional groups. Modern synthetic strategies often utilize environmentally friendly methodologies, such as microwave-assisted synthesis and catalytic hydrogenation, to enhance yield and reduce waste. These approaches align with current trends toward sustainable chemical practices.

In conclusion, N-(4-Bromo-3-Fluorophenyl)Methylcyclopropanamine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a key player in future innovations within organic chemistry and drug development.